Cas no 25373-20-0 (3,4-Dibromothiophene-2,5-dicarbaldehyde)

3,4-Dibromothiophene-2,5-dicarbaldehyde structure
25373-20-0 structure
Product Name:3,4-Dibromothiophene-2,5-dicarbaldehyde
CAS No:25373-20-0
MF:C6H2Br2O2S
MW:297.951879024506
MDL:MFCD11656162
CID:241781
PubChem ID:329761855
Update Time:2025-04-19

3,4-Dibromothiophene-2,5-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedicarboxaldehyde,3,4-dibromo-
    • 3,4-Dibromo-2,5-dicarboxaldehyde
    • 3,4-dibromothiophene-2,5-dicarbaldehyde
    • 3,4-DIBROMOTHIOPHENE-2,5-DICARBOXALDEHYDE
    • 3,4-dibromo-2,5-thiophenedicarboxaldehyde
    • 3,4-dibromo-thiophene-2,5-dicarbaldehyde
    • 3,4-dibromothiophene-2,6-dicarbaldehyde
    • 3,4-Dibrom-thiophen-2,5-dicarbaldehyd
    • QC-5927
    • AKOS005259581
    • 3, 4-dibromothiophene-2, 5-dicarbaldehyde
    • CS-0194944
    • 25373-20-0
    • DTXSID80460643
    • GEO-00978
    • 3,4-Dibromo-2,5-diformylthiophene
    • MFCD11656162
    • SCHEMBL11865915
    • 3,4-Dibromothiophene-2,5-dicarboxaldehyde, 97%
    • BS-53368
    • W-200260
    • E74033
    • 3,4-Dibromothiophene-2,5-dicarboxaldehy
    • AMY38338
    • DB-122476
    • 3,4-Dibromothiophene-2,5-dicarbaldehyde
    • MDL： MFCD11656162
    • Inchi： 1S/C6H2Br2O2S/c7-5-3(1-9)11-4(2-10)6(5)8/h1-2H
    • InChI Key： UIIQKZFRHPLSLU-UHFFFAOYSA-N
    • SMILES： BrC1C(=C(C=O)SC=1C=O)Br

Computed Properties

  • Exact Mass: 295.81400
  • Monoisotopic Mass: 295.81423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • Density: 2.213
  • Boiling Point: 376.3°C at 760 mmHg
  • Flash Point: 181.4°C
  • Refractive Index: 1.726
  • PSA: 62.38000
  • LogP: 2.89810

3,4-Dibromothiophene-2,5-dicarbaldehyde Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H319
  • Warning Statement： P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Storage Condition：2-8°C

3,4-Dibromothiophene-2,5-dicarbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dibromothiophene-2,5-dicarbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B426345-50mg
3,4-Dibromothiophene-2,5-dicarbaldehyde
 25373-20-0
50mg
 $ 50.00 2022-06-07
TRC
B426345-100mg
3,4-Dibromothiophene-2,5-dicarbaldehyde
 25373-20-0
100mg
 $ 65.00 2022-06-07
TRC
B426345-500mg
3,4-Dibromothiophene-2,5-dicarbaldehyde
 25373-20-0
500mg
 $ 185.00 2022-06-07
Ambeed
A548035-100mg
3,4-Dibromothiophene-2,5-dicarboxaldehyde
 25373-20-0 95+%
100mg
 $57.0 2025-02-25
Ambeed
A548035-250mg
3,4-Dibromothiophene-2,5-dicarboxaldehyde
 25373-20-0 95+%
250mg
 $83.0 2025-02-25
Ambeed
A548035-1g
3,4-Dibromothiophene-2,5-dicarboxaldehyde
 25373-20-0 95+%
1g
 $215.0 2025-02-25
Ambeed
A548035-5g
3,4-Dibromothiophene-2,5-dicarboxaldehyde
 25373-20-0 95+%
5g
 $802.0 2025-02-25
abcr
AB516215-1 g
3,4-Dibromo-2,5-dicarboxaldehyde
 25373-20-0
1g
 €209.80 2022-07-29
abcr
AB516215-5 g
3,4-Dibromo-2,5-dicarboxaldehyde
 25373-20-0
5g
 €619.80 2022-07-29
eNovation Chemicals LLC
Y1260127-1g
3,4-Dibromothiophene-2,5-dicarboxaldehyde
 25373-20-0 95%
1g
 $210 2024-06-07

3,4-Dibromothiophene-2,5-dicarbaldehyde Related Literature

  • 1. Synthesis of thieno-[2,3-b]-, -[3,2-b]- and -[3,4-b]-thiophenes and thieno-[3′,2′:4,5]-, -[2′,3′:4,5]- and -[3′,4′:4,5]-thieno[3,2-d]pyrimidin-7(6H)-ones starting from thiophene
    David W. Hawkins,Brian Iddon,Darren S. Longthorne,Peter J. Rosyk J. Chem. Soc. Perkin Trans. 1 1994 2735
  • 2. Dinucleating macrocyclic Schiff bases derived from thiophene and their metal complexes: the crystal structures of a free macrocycle and of a disilver complex
    Neil A. Bailey,Michael M. Eddy,David E. Fenton,Stephen Moss,Anuradha Mukhopadhyay,Geraint Jones J. Chem. Soc. Dalton Trans. 1984 2281

25373-20-0 (3,4-Dibromothiophene-2,5-dicarbaldehyde) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.